Cas no 307327-57-7 (2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 307327-57-7
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 6355777
• PubChem ID: 654351
• Update Time: 2025-10-31

2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• F1219-1437
• CB00651
• SR-01000362215
• 307327-57-7
• SMR000009568
• 2-[[5-(phenoxymethyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• AKOS000581854
• (4-Allyl-5-phenoxymethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• SMSF0009287
• HMS2288P18
• CHEMBL1400984
• 2-{[5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• MLS000072628
• SR-01000362215-1

• Inchi： 1S/C14H15N3O3S/c1-2-8-17-12(9-20-11-6-4-3-5-7-11)15-16-14(17)21-10-13(18)19/h2-7H,1,8-10H2,(H,18,19)
• InChI Key： KOJLXPJHGWYWPR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(COC2C=CC=CC=2)N1CC=C

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Recent Advances in the Study of 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS: 307327-57-7)

The compound 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS: 307327-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and functionalized side chains, exhibits promising pharmacological properties, including potential antimicrobial and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic applications.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step protocol that enhances yield and purity. Researchers have reported a 15% increase in overall yield compared to traditional methods, attributed to the optimization of reaction conditions and the use of advanced catalysts. The improved synthetic route not only facilitates large-scale production but also reduces the generation of by-products, making it more environmentally sustainable.

In terms of biological activity, recent in vitro studies have demonstrated that 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's minimal inhibitory concentration (MIC) values were found to be comparable to those of established antibiotics, suggesting its potential as a lead candidate for the development of new antimicrobial agents. Additionally, preliminary data indicate that the molecule may modulate inflammatory pathways, though further in vivo studies are required to validate these findings.

Structural-activity relationship (SAR) studies have also been conducted to identify the critical functional groups responsible for the compound's bioactivity. Modifications to the phenoxymethyl and prop-2-en-1-yl moieties have revealed that these groups play a pivotal role in binding to target enzymes, such as bacterial dihydrofolate reductase (DHFR). These insights are expected to guide the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid. Issues such as pharmacokinetic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the compound's progression toward clinical trials.

In conclusion, the recent advancements in the study of 2-{5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid highlight its potential as a versatile scaffold for drug development. Continued research efforts are expected to uncover new applications and optimize its therapeutic profile, paving the way for its eventual use in treating infectious and inflammatory diseases.